Cas no 79769-64-5 ((2S)-2-(dimethylamino)butan-1-ol)

• Product name: (2S)-2-(dimethylamino)butan-1-ol
• CAS No: 79769-64-5
• MF: C₆H₁₅NO
• MW: 117.189401865005
• MDL: MFCD30168643
• CID: 1801151
• PubChem ID: 12890875

(2S)-2-(dimethylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-(dimethylamino)-, (2S)-
• (2S)-2-(dimethylamino)butan-1-ol
• 79769-64-5
• EN300-2922809
• SCHEMBL8069787

• MDL： MFCD30168643
• Inchi： InChI=1S/C6H15NO/c1-4-6(5-8)7(2)3/h6,8H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： LUWCDIUTGJVEQX-LURJTMIESA-N
• SMILES： CCC(CO)N(C)C

Computed Properties

• Exact Mass: 117.115364102g/mol
• Monoisotopic Mass: 117.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.5Ų